Cas no 714273-87-7 (1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-
• CAS No: 714273-87-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 558111
• PubChem ID: 22055223
• Update Time: 2025-04-19

1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-
• 1H-Imidazole-4-carboxylicacid, 5-(1,1-dimethyl-2-propenyl)- (9CI)
• 5-(2-methylbut-3-en-2-yl)-1H-imidazole-4-carboxylic acid
• SCHEMBL65462
• 5-(1,1-dimethyl-allyl)-3h-imidazole-4-carboxylic acid
• 1H-IMIDAZOLE-5-CARBOXYLIC ACID,4-(1,1-DIMETHYL-2-PROPEN-1-YL)-
• VBSPKKVXDUYXOU-UHFFFAOYSA-N
• 714273-87-7
• DTXSID40622083

• Inchi： 1S/C9H12N2O2/c1-4-9(2,3)7-6(8(12)13)10-5-11-7/h4-5H,1H2,2-3H3,(H,10,11)(H,12,13)
• InChI Key： VBSPKKVXDUYXOU-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C=C)(C)C)NC=N1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų